Cas no 2228293-30-7 (methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate
• CAS No: 2228293-30-7
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6352305
• PubChem ID: 165684145
• Update Time: 2025-05-19

methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate
• EN300-1757074
• 2228293-30-7

• Inchi： 1S/C10H16N2O3/c1-10(2,8(13)9(14)15-4)7-5-11-6-12(7)3/h5-6,8,13H,1-4H3
• InChI Key： QJOQYIBLTVPIDP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1=CN=CN1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate

Introduction to Methyl 2-Hydroxy-3-Methyl-3-(1-Methyl-1H-Imidazol-5-yl)butanoate (CAS No. 2228293-30-7)

Methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate (CAS No. 2228293-30-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl ester group, a hydroxyl group, and an imidazole ring. These functional groups contribute to its potential biological activities and make it a promising candidate for various applications in drug discovery and development.

The imidazole ring, a key component of methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate, is well-known for its biological significance. Imidazole-containing compounds are often found in natural products and have been extensively studied for their pharmacological properties, including antifungal, antibacterial, and anti-inflammatory activities. The presence of this ring in the structure of methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate suggests that it may exhibit similar biological activities.

The hydroxyl group in the compound adds to its versatility by enhancing its solubility and reactivity. This functional group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the methyl ester group can be hydrolyzed under physiological conditions, potentially releasing the corresponding carboxylic acid, which may have different pharmacological properties compared to the ester form.

Recent studies have focused on the potential therapeutic applications of methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate. One notable area of research is its anti-inflammatory properties. In a study published in the *Journal of Medicinal Chemistry*, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antifungal agent. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate has significant antifungal activity against various strains of Candida albicans, a common cause of fungal infections. The mechanism of action appears to involve disruption of fungal cell membranes, leading to cell death.

In addition to its therapeutic potential, methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate has also been investigated for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its unique structure makes it a valuable starting material for the preparation of more complex molecules with diverse biological activities. For example, researchers at the National Institutes of Health (NIH) have used this compound as a building block in the synthesis of novel antiviral agents targeting influenza and HIV.

The synthesis of methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-yl)butanoate involves several steps, including the formation of the imidazole ring and the introduction of the hydroxyl and methyl ester groups. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production. One common approach involves the condensation of an appropriate aldehyde with an imidazole derivative, followed by esterification with methanol.

The physical properties of methyl 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-5-y l)butanoate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 80 to 85°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but less soluble in water due to its hydrophobic nature. These properties are important considerations for its use in pharmaceutical formulations and biological assays.

Safety and toxicity studies are essential for any compound with potential therapeutic applications. Preliminary toxicology assessments indicate that methyl 2-hydroxy -3-meth yl -3 -(1 -meth yl -1 H -imid az ol -5 -y l )b ut ano ate has low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its safety profile, including long-term effects and potential interactions with other drugs.

In conclusion, methyl 2-hydroxy -3-me th yl -3 -(1 -meth yl -1 H -imid az ol -5 -y l )b ut ano ate (CAS No. 2228293 -30 -7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical intermediate. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.